1-phenyl-3-(1-pyrrolidinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile

• IUPAC Name: 1-phenyl-3-pyrrolidin-1-yl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C20H21N3/c21-14-18-16-10-4-5-11-17(16)19(15-8-2-1-3-9-15)22-20(18)23-12-6-7-13-23/h1-3,8-9H,4-7,10-13H2
• InChI Key: UXYWLQGPBRDMJT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(N=C2C3=CC=CC=C3)N4CCCC4)C#N
• Molecular Formula: C20H21N3
• Molecular Weight: 303.4 g/mol

Description

1-Phenyl-3-(1-pyrrolidinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile, also known as SKF 89976A, is a chemical compound that belongs to the class of isoquinoline derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-phenyl-3-(1-pyrrolidinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile 89976A involves its selective binding to the D1 dopamine receptor subtype. This binding prevents the activation of the receptor by dopamine, which leads to a decrease in the downstream signaling pathways that are involved in the regulation of various physiological and behavioral processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound 89976A are primarily related to its selective blockade of the D1 dopamine receptor subtype. This blockade has been shown to affect various physiological and behavioral processes, including motor behavior, cognition, and reward. In addition, this compound 89976A has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-phenyl-3-(1-pyrrolidinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile 89976A in lab experiments is its selective blockade of the D1 dopamine receptor subtype. This allows researchers to study the specific role of this receptor subtype in various physiological and behavioral processes. However, one limitation of using this compound 89976A is its relatively short half-life, which requires frequent administration in animal models.

Future Directions

There are several future directions for the use of 1-phenyl-3-(1-pyrrolidinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile 89976A in scientific research. One potential direction is the study of its effects on other dopamine receptor subtypes, such as the D2 receptor subtype. Another potential direction is the development of more potent and selective D1 receptor antagonists for use in both animal models and humans. Additionally, the use of this compound 89976A in combination with other drugs or therapies may provide new insights into the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-phenyl-3-(1-pyrrolidinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile 89976A involves several steps, starting with the reaction of 2,3,4,5-tetrahydro-1H-3-benzazepine with phenylacetonitrile to form 1-phenyl-3-(2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl)prop-2-en-1-one. This intermediate product is then reacted with pyrrolidine to form the final product, this compound 89976A.

Scientific Research Applications

1-phenyl-3-(1-pyrrolidinyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile 89976A has been widely used in scientific research as a tool to study the function of dopamine receptors in the brain. It has been shown to selectively block the D1 dopamine receptor subtype, which is involved in the regulation of motor behavior, cognition, and reward. By blocking this receptor, researchers can study the specific role of D1 receptors in various physiological and behavioral processes.